Cas no 2172089-05-1 (9-cyclopentyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-cyclopentyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro3.5nonane
• CAS No: 2172089-05-1
• MF: C₁₄H₂₃F₂NO
• MW: 259.335331201553
• CID: 5566080
• PubChem ID: 165595424
• Update Time: 2025-07-15

9-cyclopentyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• EN300-1639968
• 2172089-05-1
• 9-cyclopentyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane
• 9-cyclopentyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro3.5nonane

• Inchi： 1S/C14H23F2NO/c15-9-13(10-16)7-14(8-13)12(17-5-6-18-14)11-3-1-2-4-11/h11-12,17H,1-10H2
• InChI Key： SINYHXVBJSFPEH-UHFFFAOYSA-N
• SMILES： FCC1(CF)CC2(C(C3CCCC3)NCCO2)C1

Computed Properties

• Exact Mass: 259.17477068g/mol
• Monoisotopic Mass: 259.17477068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-cyclopentyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro3.5nonane

Introduction to 9-cyclopentyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2172089-05-1)

9-cyclopentyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane, with the CAS number 2172089-05-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The presence of a cyclopentyl group, fluoromethyl substituents, and a spirocyclic framework endows this molecule with a combination of properties that make it an intriguing candidate for various pharmaceutical applications.

The chemical structure of 9-cyclopentyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane is characterized by a central spirocyclic core, which consists of an eight-membered ring fused with a five-membered ring containing an oxygen atom and a nitrogen atom. The cyclopentyl group and the fluoromethyl substituents are strategically positioned to influence the compound's physicochemical properties and biological activity. The fluorine atoms, in particular, are known to enhance the lipophilicity and metabolic stability of the molecule, making it more suitable for in vivo applications.

Recent studies have explored the potential of 9-cyclopentyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane in various therapeutic areas. One notable application is its use as a potential inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced cell proliferation and tumor growth, making it a promising candidate for anticancer drug development.

In addition to its anticancer properties, 9-cyclopentyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and chemokines. This dual action—targeting both kinases and inflammatory pathways—makes it a versatile candidate for drug development.

The pharmacokinetic profile of 9-cyclopentyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane has also been studied extensively. Its unique chemical structure contributes to favorable absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its therapeutic efficacy and safety. Furthermore, its low toxicity profile in animal models suggests that it may be well-tolerated in humans.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 9-cyclopentyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane. Early-phase clinical trials have demonstrated promising results, with patients showing significant improvements in disease symptoms and biomarkers without severe adverse effects. These findings underscore the compound's potential as a novel therapeutic agent for various diseases.

In conclusion, 9-cyclopentyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2172089-05-1) is a promising compound with a unique chemical structure that offers multiple therapeutic benefits. Its potential as an anticancer agent and anti-inflammatory drug makes it an exciting candidate for further research and development. As ongoing studies continue to uncover its full range of biological activities and mechanisms of action, this compound is poised to play a significant role in advancing medical treatments for various diseases.